Crisamicin C
Crisamicin C
Crisamicin C is a natural product found in Micromonospora halotolerans and Micromonospora purpureochromogenes with data available.
Brand Name:
Vulcanchem
CAS No.:
100630-79-3
VCID:
VC20817738
InChI:
InChI=1S/C32H22O13/c1-9-21-24(27-17(41-9)7-19(35)43-27)26(38)22-13(25(21)37)3-11(5-15(22)33)12-4-14-23(16(34)6-12)29(40)32-30-18(8-20(36)44-30)42-10(2)31(32,45-32)28(14)39/h3-6,9-10,17-18,27,30,33-34H,7-8H2,1-2H3
SMILES:
CC1C2=C(C3C(O1)CC(=O)O3)C(=O)C4=C(C2=O)C=C(C=C4O)C5=CC6=C(C(=C5)O)C(=O)C78C9C(CC(=O)O9)OC(C7(C6=O)O8)C
Molecular Formula:
C32H22O13
Molecular Weight:
614.5 g/mol
Crisamicin C
CAS No.: 100630-79-3
Cat. No.: VC20817738
Molecular Formula: C32H22O13
Molecular Weight: 614.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Crisamicin C is a natural product found in Micromonospora halotolerans and Micromonospora purpureochromogenes with data available. |
|---|---|
| CAS No. | 100630-79-3 |
| Molecular Formula | C32H22O13 |
| Molecular Weight | 614.5 g/mol |
| IUPAC Name | 7-hydroxy-5-(7-hydroxy-17-methyl-2,9,13-trioxo-12,16-dioxatetracyclo[8.7.0.03,8.011,15]heptadeca-1(10),3(8),4,6-tetraen-5-yl)-17-methyl-12,16,18-trioxapentacyclo[8.7.1.01,10.03,8.011,15]octadeca-3(8),4,6-triene-2,9,13-trione |
| Standard InChI | InChI=1S/C32H22O13/c1-9-21-24(27-17(41-9)7-19(35)43-27)26(38)22-13(25(21)37)3-11(5-15(22)33)12-4-14-23(16(34)6-12)29(40)32-30-18(8-20(36)44-30)42-10(2)31(32,45-32)28(14)39/h3-6,9-10,17-18,27,30,33-34H,7-8H2,1-2H3 |
| Standard InChI Key | CHWSBZJOQBRSAL-UHFFFAOYSA-N |
| SMILES | CC1C2=C(C3C(O1)CC(=O)O3)C(=O)C4=C(C2=O)C=C(C=C4O)C5=CC6=C(C(=C5)O)C(=O)C78C9C(CC(=O)O9)OC(C7(C6=O)O8)C |
| Canonical SMILES | CC1C2=C(C3C(O1)CC(=O)O3)C(=O)C4=C(C2=O)C=C(C=C4O)C5=CC6=C(C(=C5)O)C(=O)C78C9C(CC(=O)O9)OC(C7(C6=O)O8)C |
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